3-(2,4-Dichlorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(2,4-dichlorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7Cl2NO/c12-7-3-4-8(10(13)6-7)9-2-1-5-14-11(9)15/h1-6H,(H,14,15)
• InChI Key: BWELLNYIKOMOIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C11H7Cl2NO
• DSSTOX Substance ID: DTXSID90683028
• Molecular Weight: 240.08 g/mol
• CAS RN: 1261939-43-8

Description

3-(2,4-Dichlorophenyl)-2-hydroxypyridine, 95% (hereafter referred to as “DCM-95”) is an organic compound with a wide range of applications in scientific research. In particular, DCM-95 is used in synthesis, as a reagent in biochemical and physiological studies, and as a tool for studying the structure and function of proteins.

Scientific Research Applications

DCM-95 has a wide range of applications in scientific research. It is used as a reagent in biochemical and physiological studies, and as a tool for studying the structure and function of proteins. DCM-95 is also used in the synthesis of other compounds, such as polymers, surfactants, and other organic compounds. Moreover, DCM-95 is used in the development of new drugs and pharmaceuticals, as well as in the development of new materials for medical applications.

Mechanism of Action

DCM-95 is an organic compound that acts as a reagent in biochemical and physiological studies. It reacts with proteins, enzymes, and other macromolecules, leading to changes in the structure and function of these molecules. The reaction of DCM-95 with proteins, enzymes, and other macromolecules is mediated by hydrogen bonding, electrostatic interactions, and hydrophobic interactions.
Biochemical and Physiological Effects
DCM-95 has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, as well as to inhibit the activity of some enzymes involved in the metabolism of carbohydrates. Additionally, DCM-95 has been shown to inhibit the activity of some enzymes involved in the synthesis of fatty acids and other lipids. Furthermore, DCM-95 has been shown to inhibit the activity of some enzymes involved in the synthesis of nucleic acids.

Advantages and Limitations for Lab Experiments

DCM-95 has several advantages for use in lab experiments. It is relatively easy to synthesize, and it is highly pure (95% purity). Additionally, DCM-95 is relatively stable and has a relatively low toxicity. However, there are some limitations to the use of DCM-95 in lab experiments. For example, DCM-95 is relatively expensive, and it is not suitable for use in some types of experiments, such as those involving the synthesis of polymers or other organic compounds.

Future Directions

There are several potential future directions for the use of DCM-95 in scientific research. For example, DCM-95 may be used in the development of new drugs and pharmaceuticals, as well as in the development of new materials for medical applications. Additionally, DCM-95 may be used to study the structure and function of proteins, and to develop new methods for the synthesis of polymers and other organic compounds. Finally, DCM-95 may be used to study the biochemical and physiological effects of other compounds, such as drugs and pharmaceuticals.

Synthesis Methods

DCM-95 is synthesized by a two-step reaction involving the reaction of 2,4-dichlorophenol with bromine and then the subsequent reaction of the resulting bromo-2,4-dichlorophenol with sodium hydroxide. The reaction is conducted in an aqueous medium at a temperature of 95°C. The reaction yields DCM-95 in 95% purity, with the other 5% consisting of side products.